Thiol-functionalized UiO-66 anchored atomically dispersed metal ions for the photocatalytic selective oxidation of benzyl alcohol†
Chemical Communications Pub Date: 2021-10-20 DOI: 10.1039/D1CC05102D
Abstract
Thiol-functionalized UiO-66-anchored atomically dispersed metal ions, denoted as UiO-66(SM)2 (M = Pd, Pt, or Au), were prepared as photocatalysts for the selective oxidation of benzyl alcohol (BA) to benzaldehyde (BAD) under visible light irradiation. The introduction of the thiol group shifted the light absorption edge of UiO-66 from the ultraviolet (UV) to the visible light region, minimized the bandgap, and improved the selectivity of producing BAD from 26.8% to 99.9%. The conversion of BA was greatly boosted from 8.9% to 33.4% after atomically dispersed metal ions were anchored.
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